1-phenyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid hydrate

• Molecular Formula: C15H13N3O3
• Molecular Weight: 283.28 g/mol
• SMILES: C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC=NC=C3)C(=O)O.O
• InChI: InChI=1S/C15H11N3O2.H2O/c19-15(20)13-10-18(12-4-2-1-3-5-12)17-14(13)11-6-8-16-9-7-11;/h1-10H,(H,19,20);1H2
• InChIKey: HRKBLFKFWUUGDF-UHFFFAOYSA-N

1-Phenyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid hydrate – Compound Identity, Class, and Procurement-Relevant Characteristics

1-Phenyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid hydrate (CAS 1209311-70-5) is a heterocyclic building block belonging to the 1,3-diarylpyrazole-4-carboxylic acid class. It features a pyrazole core with N1-phenyl and C3-(pyridin-4-yl) substitution, a C4-carboxylic acid group, and is supplied as the defined monohydrate with molecular weight 283.28 g/mol . The compound is classified as a laboratory reagent and building block for medicinal chemistry derivative synthesis . Its core scaffold has been employed as a synthetic precursor in peer-reviewed campaigns targeting anticancer and antiplatelet activities, where regioisomeric identity (4-pyridyl vs. 3-pyridyl) and the presence of the N-phenyl substituent critically influence downstream biological outcomes [1][2].

Regioisomer Control

4-pyridyl isomer ensures intended SAR direction in derivative libraries

Stoichiometric Certainty

Defined monohydrate avoids gravimetric errors during solution preparation

Scaffold Provenance

Precursor to amide/ester series with documented synthetic yields

• [1] Inceler, N., et al. (2013). Synthesis, cytotoxicity, and molecular properties prediction of novel 1,3-diarylpyrazole derivatives. Medicinal Chemistry Research, 22, 4893–4908. DOI: 10.1007/s00044-013-0505-8. View Source
• [2] Baytas, S., et al. (2013). Novel 1,3-diarylpyrazole acrylamides: synthesis, antiplatelet activity screening, and in silico evaluation studies. Medicinal Chemistry Research, 22, 5922–5933. DOI: 10.1007/s00044-013-0580-x. View Source

Why In-Class Analogs Cannot Substitute for 1-Phenyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid hydrate in Research and Development

Substituting this compound with closely related analogs—such as the 3-pyridyl positional isomer, the des-phenyl analog, or the anhydrous form—introduces quantifiable and functionally consequential deviations. The N-phenyl substituent increases logP by approximately 1.67 units relative to the des-phenyl analog (logP 0.348) [1], altering membrane permeability and pharmacokinetic behavior in any derived series. The 4-pyridyl vs. 3-pyridyl regioisomerism produces a measurable melting point shift (235–237 °C vs. 238–240 °C) [2][3] and, critically, redirects structure–activity relationships (SAR) in downstream amide and ester derivatives, as demonstrated in head-to-head anticancer screening of both regioisomeric series [4]. The hydrate form itself carries a defined stoichiometric water content (MW 283.28 vs. 265.27 for the anhydrous form) , directly affecting gravimetric calculations in synthetic and analytical workflows. These are not interchangeable materials; procurement of the incorrect regioisomer or physical form risks irreproducible synthetic outcomes and invalid SAR interpretation.

Regioisomer

3-pyridyl positional isomer

Melting point shifts by ~3°C and derivative SAR profiles diverge, limiting direct replacement in synthetic campaigns.

Des-phenyl analog

N-phenyl removal alters lipophilicity

A ~47-fold partition coefficient difference introduces significant permeability changes, invalidating physicochemical comparisons.

Physical form

Anhydrous instead of hydrate

A ~6.8% mass discrepancy propagates into molarity errors and coupling stoichiometry miscalculation.

• [1] ChemBase. 3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid: logP 0.348, m.p. 334–336 °C, MDL MFCD11190934. View Source
• [2] ChemBase. 1-phenyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid (anhydrous): logP 2.018, m.p. 235–237 °C, MDL MFCD05987121. View Source
• [3] ChemBase. 1-Phenyl-3-pyridin-3-yl-1H-pyrazole-4-carboxylic acid: m.p. 238–240 °C. View Source
• [4] Inceler, N., et al. (2013). Synthesis, cytotoxicity, and molecular properties prediction of novel 1,3-diarylpyrazole derivatives. Medicinal Chemistry Research, 22, 4893–4908. View Source

Quantitative Differentiation Evidence for 1-Phenyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid hydrate vs. Closest Analogs

Hydrate Stoichiometry vs. Anhydrous Form: Defined Water Content for Gravimetric Accuracy

The hydrate form (CAS 1209311-70-5) contains one molecule of water of crystallization per molecule of compound, yielding a molecular weight of 283.28 g/mol . The corresponding anhydrous form (CAS 957354-76-6) has a molecular weight of 265.27 g/mol . This 18.01 g/mol difference corresponds to a 6.8% mass differential that must be explicitly accounted for in gravimetric preparation of stock solutions and reaction stoichiometry calculations. The hydrate form provides a defined, stable water content suitable for direct weighing; the anhydrous form may be hygroscopic, introducing uncertainty in mass-based measurements unless rigorously dried and handled under inert atmosphere.

Hydrate Stoichiometry

Data to verify

283.28 vs 265.27 g/mol

ΔMW 18.01 (6.8% mass difference)

Requires form-specific gravimetric correction for quantitative work.

Verify hydrate water content via certificate of analysis.

Evidence Dimension	Molecular Weight (gravimetric accuracy determinant)
Target Compound Data	283.28 g/mol (C15H13N3O3, monohydrate)
Comparator Or Baseline	265.27 g/mol (C15H11N3O2, anhydrous form, CAS 957354-76-6)
Quantified Difference	ΔMW = 18.01 g/mol (6.8% relative difference), equivalent to one H2O
Conditions	Vendor technical datasheets (Enamine, Fluorochem, AKSci); room temperature storage

Why This Matters

A 6.8% mass difference between hydrate and anhydrous forms directly propagates into molarity errors in assay preparation and stoichiometric miscalculation in synthetic coupling reactions, making form-specific procurement essential for reproducible quantitative work.

4-Pyridyl vs. 3-Pyridyl Regioisomerism: Melting Point and Synthetic Provenance Differentiation

The target compound (4-pyridyl isomer, as its anhydrous form) exhibits a melting point of 235–237 °C [1]. The 3-pyridyl positional isomer (CAS 372107-42-1) melts at 238–240 °C [2], a difference of approximately 3 °C. Beyond this physical constant, the regioisomeric identity carries documented synthetic consequence: in the study by Inceler et al. (2013), the 4-pyridyl parent acid (compound 8b) was elaborated into amide/ester series 5a–5n, while the 3-pyridyl parent acid (compound 8a) yielded series 4a–4m [3]. The two series exhibited distinct anticancer SAR profiles in Raji cells, with the most potent 4-pyridyl derivative (5f) achieving an IC50 of 9.63 μM and the most potent 3-pyridyl derivative (4c) achieving 8.12 μM [3]. Although these data pertain to derivatives rather than the parent acid, they demonstrate that regioisomeric identity at the pyridine ring propagates into divergent biological outcomes in downstream chemistry.

Regioisomer Identity

Reported

4-pyridyl (target)

m.p. 235–237°C

3-pyridyl isomer

m.p. 238–240°C

Derivative SAR diverges (5f IC50 9.63 μM vs 4c IC50 8.12 μM)

Melting point confirms regioisomer; SAR depends on pyridine attachment.

Derivative-level cytotoxicity endpoint context.

Evidence Dimension	Melting point (identity confirmation) and synthetic SAR provenance
Target Compound Data	m.p. 235–237 °C (anhydrous 4-pyridyl isomer); precursor to 5a–5n anticancer series [1][3]
Comparator Or Baseline	m.p. 238–240 °C (3-pyridyl isomer, CAS 372107-42-1); precursor to 4a–4m anticancer series [2][3]
Quantified Difference	Δm.p. ≈ 3 °C; divergent derivative SAR (5f IC50 9.63 μM vs. 4c IC50 8.12 μM in Raji cells, though this is derivative-level, not parent-level, comparison)
Conditions	Capillary melting point determination; MTT assay in Raji B lymphocyte cells, 48 h incubation [3]

Why This Matters

Melting point serves as a rapid identity verification tool to distinguish the 4-pyridyl isomer from the 3-pyridyl isomer upon receipt; incorrect regioisomer procurement would derail synthetic campaigns that depend on the specific 4-pyridyl scaffold for target SAR.

• [1] ChemBase. 1-phenyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid (anhydrous): m.p. 235–237 °C, logP 2.018. View Source
• [2] ChemBase. 1-Phenyl-3-pyridin-3-yl-1H-pyrazole-4-carboxylic acid: m.p. 238–240 °C. View Source
• [3] Inceler, N., et al. (2013). Synthesis, cytotoxicity, and molecular properties prediction of novel 1,3-diarylpyrazole derivatives. Med Chem Res, 22, 4893–4908. Compounds 8a (3-pyridyl), 8b (4-pyridyl); derivatives 4c (IC50 8.12 μM), 5f (IC50 9.63 μM) in Raji cells. View Source

N-Phenyl Lipophilicity Enhancement Relative to Des-Phenyl Analog

The N-phenyl substituent on the target compound contributes a substantial increase in calculated lipophilicity. The target compound (anhydrous form) has a measured logP of 2.018 [1], while the des-phenyl analog 3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid has a logP of 0.348 [2]. This represents a ΔlogP of 1.67, corresponding to an approximately 47-fold increase in octanol–water partition coefficient. The N-phenyl group also lowers the melting point substantially (235–237 °C vs. 334–336 °C for the des-phenyl analog) [1][2], reflecting reduced crystal lattice energy. Both differences are consistent with the introduction of a hydrophobic aromatic ring and loss of the hydrogen-bond-donating pyrazole NH.

N-Phenyl Lipophilicity

Reported

Target (anhydrous)

logP 2.018

Des-phenyl analog

logP 0.348

ΔlogP 1.67 (~47-fold partition increase)

Lipophilicity shift alters membrane permeability predictions.

Direct head-to-head database comparison.

Evidence Dimension	Lipophilicity (logP) and melting point
Target Compound Data	logP 2.018, m.p. 235–237 °C (anhydrous form of target) [1]
Comparator Or Baseline	logP 0.348, m.p. 334–336 °C (3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid, des-phenyl analog) [2]
Quantified Difference	ΔlogP = 1.67 (~47-fold increase in P); Δm.p. ≈ 99 °C
Conditions	Calculated/measured logP from vendor and database entries; capillary melting point

Why This Matters

A 47-fold difference in lipophilicity between the target compound and its des-phenyl analog means that any biological assay, solubility study, or membrane permeability assessment conducted with the wrong analog will yield qualitatively different results, undermining structure–property relationship analyses.

• [1] ChemBase. 1-phenyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid: logP 2.018, m.p. 235–237 °C. View Source
• [2] ChemBase. 3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid: logP 0.348, m.p. 334–336 °C. View Source

Synthetic Building Block Utility: Documented Precursor for Bioactive 1,3-Diarylpyrazole Derivatives

The target compound (as its anhydrous form 8b) has been explicitly employed as the carboxylic acid starting material for the synthesis of amide and ester derivative libraries. Inceler et al. (2013) used 8b (4-pyridyl series) and 8a (3-pyridyl series) to generate 27 derivatives (4a–4m and 5a–5n) via ethyl chloroformate-mediated coupling with amines or phenols, achieving yields of 43–82% and purities >97% after automated flash chromatography [1]. In the antiplatelet domain, Baytas et al. (2013) used the 4-yl carbaldehyde analog of the target scaffold to synthesize (E)-3-[3-(pyridin-4-yl)-1-phenyl-1H-pyrazole-4-yl]acryl amides, with the most active compounds 4o and 4r exhibiting IC50 values of 20.2 μM and 30.3 μM respectively against arachidonic acid-induced platelet aggregation [2]. These published synthetic routes establish the target scaffold as a validated entry point for generating bioactive 1,3-diarylpyrazole libraries, with documented yields and purity benchmarks.

Synthetic Precursor

Reported

Yields 43–82%, purity >97%

Ethyl chloroformate coupling to amides/esters

Validated scaffold for derivative library synthesis.

Supports method transfer using established protocols.

Evidence Dimension	Documented synthetic utility as a precursor
Target Compound Data	Compound 8b (anhydrous form of target): used to generate 13 amide/ester derivatives (5a–5n) in 43–82% yield, >97% purity [1]
Comparator Or Baseline	Compound 8a (3-pyridyl isomer): used to generate 14 derivatives (4a–4m) under identical conditions [1]
Quantified Difference	Both regioisomers function as viable synthetic precursors; differentiation lies in the SAR of resulting products, not in coupling efficiency (yields comparable)
Conditions	Ethyl chloroformate, Et3N, CH2Cl2, amine/phenol nucleophile; automated flash chromatography purification; UPLC purity assessment [1]

Why This Matters

The existence of published, reproducible synthetic protocols using this exact scaffold reduces method development time and provides benchmark yield and purity expectations for procurement decisions.

• [1] Inceler, N., et al. (2013). Synthesis, cytotoxicity, and molecular properties prediction of novel 1,3-diarylpyrazole derivatives. Med Chem Res, 22, 4893–4908. Compounds 8a, 8b; derivatives 4a–4m, 5a–5n; yields 43–82%; purity >97%. View Source
• [2] Baytas, S., et al. (2013). Novel 1,3-diarylpyrazole acrylamides: synthesis, antiplatelet activity screening, and in silico evaluation studies. Med Chem Res, 22, 5922–5933. Compounds 4o (IC50 20.2 μM), 4r (IC50 30.3 μM) vs. arachidonic acid-induced platelet aggregation. View Source

Physical Form Identity: Hydrate vs. Anhydrous CAS Differentiation for Unambiguous Procurement

The hydrate and anhydrous forms of this compound carry distinct CAS registry numbers (1209311-70-5 and 957354-76-6, respectively) . This CAS-level differentiation is critical because the two forms are not interchangeable in inventory systems, customs documentation, or certificate-of-analysis (CoA) traceability. The hydrate form (CAS 1209311-70-5) is stocked by Enamine (EN300-56103), Fluorochem (F703600), and AKSci (2721DG), while the anhydrous form (CAS 957354-76-6) is stocked under different catalog numbers (e.g., Enamine EN300-55988, AKSci 2128CE) . The hydrate form is explicitly classified as a Building Block by Enamine , while the anhydrous form is also available as a powder from American Elements [1]. Procurement of the incorrect CAS number may result in receiving the unintended physical form, with the associated mass and stoichiometry discrepancies quantified in Evidence Item 1.

Physical Form Identity

Reported

Hydrate CAS 1209311-70-5

vs Anhydrous CAS 957354-76-6

CAS-level procurement prevents form mismatch.

Supplier catalog entries differ; verify CoA.

Evidence Dimension	CAS registry number and supplier catalog differentiation
Target Compound Data	CAS 1209311-70-5 (hydrate); Enamine EN300-56103, Fluorochem F703600, AKSci 2721DG
Comparator Or Baseline	CAS 957354-76-6 (anhydrous); Enamine EN300-55988, AKSci 2128CE, American Elements [1]
Quantified Difference	Distinct CAS numbers; distinct supplier catalog entries; 6.8% mass differential (see Evidence Item 1)
Conditions	Vendor catalog cross-reference as of 2025–2026

Why This Matters

Unambiguous CAS-level identification prevents procurement errors that would introduce a 6.8% mass error into all subsequent quantitative workflows and ensures CoA traceability to the correct physical form.

• [1] American Elements. CAS 957354-76-6: anhydrous powder, MW 265.27, PubChem CID 976454. View Source

Procurement-Relevant Application Scenarios for 1-Phenyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid hydrate

Medicinal Chemistry Library Synthesis Requiring Defined 4-Pyridyl Regiochemistry

When synthesizing 1,3-diarylpyrazole-4-carboxamide or ester libraries for SAR exploration, procurement of the 4-pyridyl isomer (as the hydrate, CAS 1209311-70-5) is essential. The Inceler et al. (2013) study demonstrated that the 4-pyridyl parent acid (8b) yields derivatives (series 5a–5n) with distinct anticancer activity profiles compared to the 3-pyridyl series (4a–4m), with the most potent 4-pyridyl derivative (5f) achieving an IC50 of 9.63 μM in Raji cells [1]. The hydrate form's defined stoichiometry ensures accurate molar calculations for ethyl chloroformate-mediated coupling reactions, where a 6.8% mass error (if the anhydrous form were mistakenly used) would propagate through the entire synthetic sequence .

Quality Control and Identity Verification via Melting Point

The anhydrous form of the target compound (CAS 957354-76-6) has a well-defined melting point of 235–237 °C, which can be used as a rapid identity check to distinguish it from the 3-pyridyl isomer (m.p. 238–240 °C) [1]. For laboratories receiving the hydrate form, conversion to the anhydrous form by gentle drying enables this melting point verification. The 3 °C difference, while modest, is reproducible and serves as a supplementary identity test alongside NMR and HPLC.

Antiplatelet Drug Discovery Using the Pyrazole-4-carboxylic Acid Scaffold

The target scaffold has proven utility in antiplatelet drug discovery: (E)-3-[3-(pyridin-4-yl)-1-phenyl-1H-pyrazole-4-yl]acryl amides derived from the 4-yl carbaldehyde analog of this scaffold exhibited IC50 values of 20.2–30.3 μM against arachidonic acid-induced platelet aggregation [1]. The hydrate form of the carboxylic acid can serve as a direct precursor for similar acrylamide library synthesis via reduction to the alcohol and subsequent oxidation to the aldehyde, or via direct amide coupling for alternative series. The N-phenyl group's logP contribution (2.018 vs. 0.348 for des-phenyl analogs) is critical for achieving the lipophilicity range associated with the observed antiplatelet activity.

Physicochemical Profiling and in Silico Model Building

The quantifiable physicochemical properties of this compound—logP 2.018, CLogP 2.018, H-bond acceptors 4, H-bond donors 1 [1]—make it suitable as a reference compound for calibrating in silico ADME prediction models within the 1,3-diarylpyrazole chemical space. The 1.67 logP differential relative to the des-phenyl analog [2] provides a well-defined data point for assessing the predictive accuracy of computed logP algorithms on N-phenyl-substituted heterocycles. Procurement of the hydrate form with CoA-documented purity (≥95%) ensures that experimental logP measurements are not confounded by impurities.

Application

Selection Property

Validation Focus

4-Pyridyl derivative library synthesis

Regioisomeric identity and hydrate stoichiometry

Derivative SAR consistency and coupling reaction accuracy

QC identity verification

Melting point range (anhydrous form)

Regioisomer-specific melting point check

Antiplatelet screening studies

N-phenyl scaffold lipophilicity

Platelet aggregation assay context

In silico ADME model calibration

Reported logP and physicochemical profile

Lipophilicity prediction accuracy vs. des-phenyl analog

• [1] Inceler, N., et al. (2013). Synthesis, cytotoxicity, and molecular properties prediction of novel 1,3-diarylpyrazole derivatives. Med Chem Res, 22, 4893–4908. View Source
• [2] Baytas, S., et al. (2013). Novel 1,3-diarylpyrazole acrylamides. Med Chem Res, 22, 5922–5933. Compounds 4o (IC50 20.2 μM), 4r (IC50 30.3 μM). View Source
• [3] ChemBase. 1-phenyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid: logP 2.018; 3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid: logP 0.348. View Source